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Compound of Interest

Compound Name: Tersolisib

Cat. No.: B10862097

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tersolisib (also known as STX-478) is a potent and selective allosteric inhibitor of the PI3Ka
(phosphoinositide 3-kinase alpha) enzyme, particularly effective against common mutations.[1]
For in vitro studies, a well-characterized and properly prepared stock solution is crucial for
accurate and reproducible results. Dimethyl sulfoxide (DMSO) is a common solvent for
dissolving Tersolisib due to its high solubilizing capacity for this compound. This document
provides a detailed protocol for the preparation, storage, and handling of Tersolisib stock

solutions using DMSO.

Quantitative Data Summary

A summary of the key quantitative data for Tersolisib is presented in the table below for easy
reference.
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Parameter Value Source(s)
Molecular Weight 401.29 g/mol [21[31[41[5]
Solubility in DMSO Up to 100 mg/mL (249.20 mM)

Appearance White to off-white solid

Storage of Solid -20°C for up to 3 years

-80°C for up to 6 months;

Stock Solution Storage
-20°C for up to 1 month

Experimental Protocol: Preparation of a 10 mM
Tersolisib Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Tersolisib in DMSO.
Adjustments can be made to the calculations to prepare stock solutions of different
concentrations.

Materials:

Tersolisib powder

e Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

« Microcentrifuge tubes or vials (sterile)

o Calibrated analytical balance

o Pipettes and sterile filter tips

e \ortex mixer

» Ultrasonic bath (optional)

Procedure:
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» Equilibrate Reagents: Allow the vial of Tersolisib powder and the DMSO to equilibrate to
room temperature before opening to prevent condensation of moisture.

o Weigh Tersolisib: Carefully weigh out the desired amount of Tersolisib powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 4.01 mg of Tersolisib.
o Calculation:
» Desired Molarity (M) = 10 mM = 0.01 mol/L
» Molecular Weight (MW) = 401.29 g/mol
» Desired Volume (V) =1 mL =0.001 L
» Mass (g) =M x MW x V = 0.01 mol/L x 401.29 g/mol x 0.001 L = 0.0040129 g =4.01 mg

» Dissolve in DMSO: Add the appropriate volume of fresh DMSO to the vial containing the
weighed Tersolisib. For the example above, add 1 mL of DMSO.

e Ensure Complete Dissolution:
o Cap the vial securely and vortex thoroughly until the powder is completely dissolved.

o If dissolution is slow or particulates are observed, sonication in an ultrasonic water bath for
a few minutes can aid in solubilization. It is noted that hygroscopic DMSO can significantly
impact the solubility of the product, so using a newly opened bottle is recommended.

e Aliquot and Store:

o Once the solution is clear and homogenous, aliquot the stock solution into smaller, single-
use volumes in sterile microcentrifuge tubes. This minimizes freeze-thaw cycles which can
degrade the compound.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).
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Signaling Pathway and Experimental Workflow

The following diagrams illustrate the relevant signaling pathway for Tersolisib and the
experimental workflow for preparing the stock solution.
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Caption: PI3Ka signaling pathway and the inhibitory action of Tersolisib.
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Preparation Dissolution

Storage
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Caption: Workflow for preparing Tersolisib stock solution in DMSO.

Safety Precautions

» Tersolisib is a potent bioactive compound. Handle with care and use appropriate personal
protective equipment (PPE), including gloves, a lab coat, and safety glasses.

e Work in a well-ventilated area or a chemical fume hood when handling the powder and
DMSO.

o Refer to the Safety Data Sheet (SDS) for comprehensive safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Tersolisib Stock Solution in DMSQO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10862097#how-to-prepare-tersolisib-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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